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Compound of Interest

Compound Name: n-Methylbutan-2-amine

CAS No.: 7713-69-1

Cat. No.: B1205200

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for n-
Methylbutan-2-amine (also known as N-methyl-sec-butylamine), a secondary aliphatic amine

with the chemical formula C₅H₁₃N.[1] The document details its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable

information for its identification, characterization, and use in research and development.

Spectroscopic Data Summary
The following sections and tables summarize the key spectroscopic data for n-Methylbutan-2-
amine. It is important to note that while some quantitative data is available, particularly from

mass spectrometry, some of the NMR and IR data is presented as qualitative descriptions or

typical ranges for similar aliphatic amines due to the limited availability of precise, publicly

accessible spectral data.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

proton (¹H) and carbon-13 (¹³C) NMR spectra of n-Methylbutan-2-amine provide distinct

signals corresponding to the different chemical environments of its atoms.

¹H NMR Spectroscopy

The ¹H NMR spectrum of n-Methylbutan-2-amine is characterized by signals in the aliphatic

region. A qualitative description suggests a triplet at approximately δ 1.0–1.2 ppm

corresponding to the methyl group of the ethyl moiety (CH₃CH₂), a multiplet in the range of δ

1.4–1.6 ppm for the methine proton (CH(CH₃)), and a broad singlet around δ 2.2–2.4 ppm

attributed to the N-methyl group (NHCH₃). Protons on carbons adjacent to the nitrogen atom

typically resonate in the δ 2.3-3.0 ppm range, while the N-H proton signal can vary between δ

0.5-5.0 ppm.

Table 1: ¹H NMR Spectroscopic Data for n-Methylbutan-2-amine

Protons Chemical Shift (δ) ppm Multiplicity

-CH₂CH₃ ~ 1.0 - 1.2 Triplet

-CH- ~ 1.4 - 1.6 Multiplet

-CH(CH₃) Not specified Not specified

N-CH₃ ~ 2.2 - 2.4 Broad Singlet

N-H ~ 0.5 - 5.0 (Typical Range) Broad Singlet

Note: The data presented is based on a qualitative description and typical chemical shift ranges

for aliphatic amines.

¹³C NMR Spectroscopy

While specific experimental data for the ¹³C NMR spectrum of n-Methylbutan-2-amine is not

readily available in public databases, the expected chemical shifts can be predicted based on

the typical ranges for aliphatic amines. Carbons directly attached to the nitrogen atom are

expected to appear in the 10-65 ppm region. The spectrum was noted to have been recorded

on a VARIAN XL-100 instrument.[1]
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Table 2: Predicted ¹³C NMR Spectroscopic Data for n-Methylbutan-2-amine

Carbon Chemical Shift (δ) ppm (Predicted Range)

CH₃-CH₂- ~ 10 - 20

-CH₂- ~ 20 - 30

-CH(CH₃)- ~ 50 - 65

-CH(CH₃)- ~ 15 - 25

N-CH₃ ~ 30 - 45

Note: These are predicted chemical shift ranges based on typical values for similar aliphatic

amines.

Infrared (IR) Spectroscopy
The IR spectrum of n-Methylbutan-2-amine, a secondary aliphatic amine, displays

characteristic absorption bands that are indicative of its functional groups. Key vibrations

include the N-H stretch, C-N stretch, and N-H wag.

Table 3: IR Spectroscopic Data for n-Methylbutan-2-amine

Functional Group Wavenumber (cm⁻¹) Intensity

N-H Stretch 3300 - 3400 Medium

C-N Stretch ~ 1200 Medium

N-H Wag 910 - 665 (Typical Range) Strong, Broad

Note: The data is based on qualitative descriptions and typical ranges for secondary aliphatic

amines.

Mass Spectrometry (MS)
Electron ionization mass spectrometry of n-Methylbutan-2-amine results in a molecular ion

peak and several characteristic fragment ions. The NIST WebBook provides access to the
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mass spectrum of this compound.

Table 4: Mass Spectrometry Data for n-Methylbutan-2-amine

m/z Relative Intensity (%) Assignment

87 ~ 5 [M]⁺ (Molecular Ion)

72 100 [M - CH₃]⁺

58 ~ 60 [M - C₂H₅]⁺

44 ~ 30 [CH₃-CH=NH-CH₃]⁺

30 ~ 20 [CH₂=NH₂]⁺

Note: The relative intensities are approximate and based on the visual inspection of the mass

spectrum available in the NIST WebBook.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques

described in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of n-Methylbutan-2-amine (5-10 mg) is dissolved in a

deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small amount

of tetramethylsilane (TMS) is added as an internal reference standard (δ 0.00 ppm).

¹H NMR Acquisition: The ¹H NMR spectrum is recorded on a spectrometer operating at a

frequency of 300 MHz or higher. A standard pulse sequence is used with a sufficient number

of scans to achieve an adequate signal-to-noise ratio.

¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same instrument, typically

using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each

unique carbon atom.
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Data Processing: The raw data is processed using appropriate software, involving Fourier

transformation, phase correction, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample like n-Methylbutan-2-amine, a thin film is prepared

by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively,

for Attenuated Total Reflectance (ATR) IR spectroscopy, a drop of the sample is placed

directly on the ATR crystal.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectrum is typically scanned over a range of 4000 to 400 cm⁻¹.

Data Analysis: The resulting spectrum, a plot of transmittance or absorbance versus

wavenumber, is analyzed to identify the characteristic absorption bands corresponding to the

functional groups present in the molecule.

Mass Spectrometry (MS)
Sample Introduction: A dilute solution of n-Methylbutan-2-amine in a volatile solvent (e.g.,

methanol or dichloromethane) is introduced into the mass spectrometer. For Gas

Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized and passed

through a GC column for separation before entering the mass spectrometer.

Ionization: Electron Ionization (EI) is a common method for analyzing small, volatile

molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV),

causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of each ion as a function of its m/z ratio.

Logical Workflow for Spectroscopic Analysis
The characterization of n-Methylbutan-2-amine using spectroscopic methods follows a logical

progression. Initially, Mass Spectrometry provides the molecular weight and fragmentation
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pattern, confirming the elemental composition. Subsequently, IR Spectroscopy identifies the

key functional groups, such as the secondary amine. Finally, ¹H and ¹³C NMR Spectroscopy

provide detailed information about the carbon-hydrogen framework, allowing for the complete

structural elucidation.
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Caption: Workflow for the spectroscopic characterization of n-Methylbutan-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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